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Cat. No.: B1670765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disodium sebacate, the disodium salt of sebacic acid, is a versatile dicarboxylic acid salt with

a wide range of applications in industrial and cosmetic formulations.[1] Its utility is often

dictated by its solubility characteristics in various media. This technical guide provides an in-

depth overview of the solubility of disodium sebacate in water and organic solvents, offering

quantitative data, detailed experimental protocols for solubility determination, and a visual

representation of the experimental workflow. This information is intended to be a valuable

resource for researchers, scientists, and professionals involved in drug development and

formulation science.

Physicochemical Properties
IUPAC Name: Disodium decanedioate

CAS Number: 17265-14-4

Molecular Formula: C₁₀H₁₆Na₂O₄

Molecular Weight: 246.21 g/mol

Appearance: White to almost white crystalline powder[1]
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Aqueous Solubility
Disodium sebacate is highly soluble in water.[1] The available quantitative data for its

solubility in water at standard conditions is presented in the table below.

Table 1: Solubility of Disodium Sebacate in Water

Temperature (°C) Solubility (g/L)

20 198.8[2]

Solubility in Binary Solvent Mixtures
The solubility of disodium sebacate has been experimentally determined in various binary

solvent mixtures. The following tables summarize the mole fraction solubility (x₁) of disodium
sebacate in water + methanol, water + acetone, and water + dimethylformamide (DMF)

mixtures at different temperatures. As a general trend, the solubility of disodium sebacate in

these binary mixtures increases with rising temperature but decreases as the mole fraction of

the organic solvent increases.[3][4]

Table 2: Mole Fraction Solubility (x₁) of Disodium Sebacate in Water + Methanol Mixtures at

Various Temperatures[3]

Temperatur
e (K)

x₁ (w₂=0.1) x₁ (w₂=0.2) x₁ (w₂=0.3) x₁ (w₂=0.4) x₁ (w₂=0.5)

283.15 0.0158 0.0125 0.0098 0.0075 0.0056

293.15 0.0178 0.0142 0.0112 0.0086 0.0065

303.15 0.0201 0.0161 0.0127 0.0099 0.0075

313.15 0.0226 0.0182 0.0145 0.0113 0.0086

323.15 0.0254 0.0205 0.0164 0.0128 0.0098

328.15 0.0269 0.0218 0.0174 0.0136 0.0104

w₂ represents the mass fraction of methanol in the solvent mixture.
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Table 3: Mole Fraction Solubility (x₁) of Disodium Sebacate in Water + Acetone Mixtures at

Various Temperatures[3]

Temperatur
e (K)

x₁ (w₂=0.1) x₁ (w₂=0.2) x₁ (w₂=0.3) x₁ (w₂=0.4) x₁ (w₂=0.5)

283.15 0.0162 0.0131 0.0105 0.0083 0.0065

293.15 0.0183 0.0148 0.0119 0.0094 0.0074

303.15 0.0206 0.0167 0.0135 0.0107 0.0084

313.15 0.0232 0.0188 0.0152 0.0121 0.0095

323.15 0.0260 0.0212 0.0171 0.0136 0.0108

328.15 0.0276 0.0225 0.0182 0.0145 0.0115

w₂ represents the mass fraction of acetone in the solvent mixture.

Table 4: Mole Fraction Solubility (x₁) of Disodium Sebacate in Water + DMF Mixtures at

Various Temperatures[3]

Temperatur
e (K)

x₁ (w₂=0.1) x₁ (w₂=0.2) x₁ (w₂=0.3) x₁ (w₂=0.4) x₁ (w₂=0.5)

283.15 0.0165 0.0136 0.0111 0.0090 0.0072

293.15 0.0186 0.0154 0.0126 0.0102 0.0082

303.15 0.0210 0.0174 0.0142 0.0116 0.0093

313.15 0.0236 0.0196 0.0161 0.0131 0.0105

323.15 0.0265 0.0220 0.0181 0.0148 0.0118

328.15 0.0281 0.0234 0.0193 0.0157 0.0126

w₂ represents the mass fraction of DMF in the solvent mixture.
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Quantitative data on the solubility of disodium sebacate in pure organic solvents is not readily

available in the literature. However, based on the general principles of solubility for sodium

carboxylates, it can be inferred that its solubility in organic solvents is limited and dependent on

the polarity of the solvent.[1] Solvents with higher polarity, such as ethanol and acetone, are

expected to dissolve disodium sebacate to some extent, while non-polar solvents like

chloroform and benzene are likely to be poor solvents for this salt.[1] The addition of alcohols to

aqueous solutions of disodium sebacate can increase its solubility.[5]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for two common experiments used to determine the

solubility of a compound: the Gravimetric Method and the Shake-Flask Method.

Gravimetric Method
The gravimetric method is a straightforward technique for determining the solubility of a solute

in a solvent by measuring the mass of the solute dissolved in a known mass of a saturated

solution.[3]

Materials:

Disodium sebacate

Solvent of interest (e.g., water, organic solvent)

Analytical balance

Thermostatically controlled water bath or shaker

Jacketed glass vessel or sealed flasks

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Oven

Procedure:
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Preparation of Saturated Solution:

Add an excess amount of disodium sebacate to a known volume of the solvent in a

jacketed glass vessel or a sealed flask.

Place the vessel in a thermostatically controlled water bath or shaker set to the desired

temperature.

Continuously agitate the mixture using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached. The presence of undissolved solid material at the

end of this period confirms saturation.

Sample Collection and Filtration:

Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-heated or pre-cooled syringe to maintain the experimental temperature.

Immediately filter the collected supernatant through a suitable membrane filter to remove

any undissolved particles.

Mass Determination:

Accurately weigh a clean, dry evaporating dish.

Transfer a known mass of the filtered saturated solution into the pre-weighed evaporating

dish.

Evaporate the solvent in an oven at a temperature that will not cause decomposition of the

disodium sebacate.

Once the solvent is completely evaporated, cool the evaporating dish in a desiccator and

weigh it again.

Calculation of Solubility:
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The mass of the dissolved disodium sebacate is the difference between the final mass of

the dish with the residue and the initial mass of the empty dish.

The mass of the solvent is the difference between the mass of the saturated solution and

the mass of the dissolved disodium sebacate.

Solubility can then be expressed in various units, such as grams of solute per 100 grams

of solvent or grams of solute per liter of solvent.

Shake-Flask Method
The shake-flask method is another widely used and reliable technique for determining the

equilibrium solubility of a compound.

Materials:

Disodium sebacate

Solvent of interest

Screw-capped vials or flasks

Orbital shaker with temperature control

Analytical balance

Centrifuge (optional)

Filtration apparatus

Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer)

Procedure:

Sample Preparation:

Add an excess amount of disodium sebacate to a series of vials or flasks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1670765?utm_src=pdf-body
https://www.benchchem.com/product/b1670765?utm_src=pdf-body
https://www.benchchem.com/product/b1670765?utm_src=pdf-body
https://www.benchchem.com/product/b1670765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a precise volume of the solvent to each vial.

Equilibration:

Seal the vials and place them in an orbital shaker with the temperature set to the desired

value.

Shake the vials at a constant speed for an extended period (typically 24 to 72 hours) to

allow the system to reach equilibrium.

Phase Separation:

After the equilibration period, remove the vials from the shaker.

Allow the vials to stand undisturbed for a period to let the excess solid settle.

Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant.

Filter the aliquot to ensure no solid particles are present.

Dilute the filtered sample with a suitable solvent if necessary to bring the concentration

within the analytical range of the chosen instrument.

Determine the concentration of disodium sebacate in the diluted sample using a

validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

Calculation of Solubility:

Calculate the original concentration of the saturated solution, taking into account any

dilution steps.

The resulting concentration represents the solubility of disodium sebacate in the solvent

at the specified temperature.
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Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the solubility of a

compound using either the gravimetric or shake-flask method.
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Caption: Workflow for Solubility Determination.
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Conclusion
This technical guide provides a comprehensive overview of the solubility of disodium
sebacate in aqueous and organic systems. The quantitative data presented in tabular format,

along with the detailed experimental protocols, offer valuable resources for researchers and

formulation scientists. While data on its solubility in pure organic solvents is limited, the general

principles of carboxylate salt solubility provide a useful framework for estimation. The provided

workflow diagram offers a clear visual guide for conducting solubility experiments. This

information is critical for the effective utilization of disodium sebacate in various scientific and

industrial applications, including drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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